4-[[(1R,2S)-2-Carboxycyclopropanecarbonyl]amino]-3-methylbenzoic acid

• IUPAC Name: 4-[[(1R,2S)-2-carboxycyclopropanecarbonyl]amino]-3-methylbenzoic acid
• InChI: InChI=1S/C13H13NO5/c1-6-4-7(12(16)17)2-3-10(6)14-11(15)8-5-9(8)13(18)19/h2-4,8-9H,5H2,1H3,(H,14,15)(H,16,17)(H,18,19)/t8-,9+/m1/s1
• InChI Key: BDXHSHHSERDJSK-BDAKNGLRSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)NC(=O)C2CC2C(=O)O
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)O)NC(=O)[C@@H]2C[C@@H]2C(=O)O
• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol

Description

This compound, also known as rac-4-[(1R,2S)-2-carboxycyclopropaneamido]-3-methylbenzoic acid, has a molecular weight of 263.25. It is a powder at room temperature and is stored at 4 degrees Celsius.

Molecular Structure Analysis

The compound is chiral, meaning it has a non-superimposable mirror image. This is due to the presence of stereocenters in the molecule, which are labeled as R or S. The specific configuration of this compound is (1R,2S), indicating the spatial arrangement of the atoms.

Scientific Research Applications

Antifungal Properties

• Cispentacin exhibits potent antifungal activity. . Researchers continue to investigate its mechanism of action and potential clinical applications.

Polyketide Synthase-Like Enzymes

• Cispentacin biosynthesis involves type II polyketide synthase-like enzymes (PKSs). These enzymes normally synthesize aromatic polyketides but were recently found to produce a nonaromatic skeleton in cispentacin. Biochemical analyses reveal unique enzymatic reactions, including a heterodimer of type II PKS-like enzymes (AmcF–AmcG) that catalyzes C2 elongation and cyclization on the acyl carrier protein (AmcB). .

Pharmacological Potential

• Cispentacin and its analogs have been explored as promising pharmacological agents. . Researchers continue to investigate other potential therapeutic applications.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and using only in a well-ventilated area.